Cas no 1203682-77-2 (tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate)

• Product Name: tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate
• CAS No: 1203682-77-2
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• MDL: MFCD16619044
• CID: 4577123
• PubChem ID: 91798953
• Update Time: 2025-05-19

tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-bromo-2,3-dihydro-1H-spiro-[cyclopropane-1,4-isoqinoline]-2-carboxylate
• tert-butyl 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate
• tert-butyl 6-bromospiro[1,3-dihydroisoquinoline-4,1'-cyclopropane]-2-carboxylate
• Spiro[cyclopropane-1,4'(1'H)-isoquinoline]-2'(3'H)-carboxylic acid, 6'-bromo-, 1,1-dimethylethyl ester
• tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate

• MDL： MFCD16619044
• Inchi： 1S/C16H20BrNO2/c1-15(2,3)20-14(19)18-9-11-4-5-12(17)8-13(11)16(10-18)6-7-16/h4-5,8H,6-7,9-10H2,1-3H3
• InChI Key： CQNXYAZGLRIALR-UHFFFAOYSA-N
• SMILES： C12(C3=C(CN(C(OC(C)(C)C)=O)C1)C=CC(Br)=C3)CC2

Additional information on tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate

Comprehensive Overview of tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate (CAS No. 1203682-77-2)

The compound tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate (CAS No. 1203682-77-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique spirocyclic structure and brominated isoquinoline moiety make it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological disorders and cancer pathways.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reactivity. The tert-butyl ester group provides stability under various conditions, while the bromo substituent offers a versatile handle for further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig animations. This adaptability aligns with the growing demand for modular drug design and high-throughput screening methodologies in modern medicinal chemistry.

In the context of green chemistry trends, scientists are exploring eco-friendly protocols to synthesize tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate. Recent publications highlight microwave-assisted reactions and catalytic systems that minimize waste generation—a hot topic among researchers optimizing atom economy. These advancements address broader industry concerns about ustainable synthesis while maintaining high yields for this structurally intricate compound.

The spirocyclopropane motif within this molecule has become a focal point due to its conformational rigidity, which can enhance binding affinity in drug-receptor interactions. Computational chemists frequently investigate its 3D pharmacophore properties using molecular docking simulations—a technique gaining traction with the rise of AI-driven drug discovery. Such studies often appear in searches related to structure-activity relationships (SAR) and fragment-based drug design.

Analytical characterization of CAS 1203682-77-2 typically involves advanced techniques like NMR spectroscopy (particularly ¹³C and ¹H) and high-resolution mass spectrometry (HRMS). These methods are crucial for verifying the compound's purity—a critical parameter given its use in preclinical development. Quality control discussions frequently surface in forum threads about chiral purity and residual solvent analysis, reflecting end-user priorities.

From a commercial perspective, the global market for pharmaceutical intermediates like this compound continues expanding, driven by increased R&D investment in targeted therapies. Suppliers often highlight its availability in various scales—from milligram quantities for exploratory research to kilogram batches for process chemistry. This scalability addresses another common search query regarding bulk synthesis optimization for clinical trial material production.

Stability studies reveal that proper storage of tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate requires protection from moisture and light, typically under inert atmosphere conditions. Such practical handling considerations are frequently documented in technical data sheets and material safety resources—key reference materials for laboratory personnel.

Emerging applications in catalysis and functional materials have broadened the relevance of this compound beyond traditional medicinal chemistry. Its structural features show promise in developing metal-organic frameworks (MOFs) and photoactive compounds—areas experiencing rapid growth due to renewable energy research initiatives. These interdisciplinary connections enhance the compound's visibility across scientific communities.

Patent literature analysis indicates growing intellectual property activity surrounding derivatives of CAS 1203682-77-2, particularly in kinase inhibitor and GPCR modulator patents. This trend correlates with search engine data showing heightened interest in small molecule patents and structure-property databases among pharmaceutical professionals.

In summary, tert-Butyl 6'-Bromo-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline-2'-carboxylate represents a multifaceted research tool bridging synthetic chemistry, computational modeling, and translational medicine. Its evolving applications continue to inspire innovative methodologies while addressing contemporary challenges in precision medicine and materials engineering.